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Compound of Interest

Compound Name: N-Methylindole-5-boronic acid

Cat. No.: B060488

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
properties, and applications of N-Methylindole-5-boronic acid (CAS No. 192182-55-1). This
versatile building block is of significant interest to researchers in organic synthesis and
medicinal chemistry, particularly for its role in Suzuki-Miyaura cross-coupling reactions to
generate diverse molecular scaffolds.

Physicochemical Properties

N-Methylindole-5-boronic acid is a solid with the molecular formula CsH10BNO2 and a
molecular weight of 174.99 g/mol .[1]
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Property Value Reference
CAS Number 192182-55-1 [1]
Molecular Formula CoH10BNO:2 [1]
Molecular Weight 174.99 g/mol [1]
Appearance Solid [1]
InChi Key SYWDZJWBRYI1JJB- (1]
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Commercial Availability

N-Methylindole-5-boronic acid is readily available from several chemical suppliers. The
following table summarizes the offerings from a selection of vendors. Please note that prices
and availability are subject to change and may not include shipping and handling fees.
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Product/Catalo

Supplier Purity Quantity Price (USD)
g No.
) ) Information not
Sigma-Aldrich SYX00304 ) 1g $197.00
available
_ Information not
Biosynth SHA18255 ] 25¢ $714.00
available
Apollo Scientific OR15017 >95% 25 mg £15.00
59 £83.00
25¢ £164.00
Frontier
_ Information not
Specialty M6311 ) 1g -
. available
Chemicals
o Information not
CymitQuimica IN-DAOO2FP7 1g €56.00

available

Safety Information

N-Methylindole-5-boronic acid is classified as a hazardous substance. The following is a

summary of the key safety information.
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Hazard Category GHS Classification Precautionary Statements

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed.

H315: Causes skin irritation.
Skin Corrosion/Irritation Category 2 P264, P280, P302+P352,
P332+P313

H318: Causes serious eye
Serious Eye Damage/Irritation Category 1 damage. P280,
P305+P351+P338, P310

H335: May cause respiratory
irritation. P261, P271,
P304+P340, P312

Specific Target Organ Toxicity Category 3 (Respiratory

(Single Exposure) system)

Storage: Store in a well-ventilated place. Keep container tightly closed. Personal Protective
Equipment: Wear protective gloves, protective clothing, eye protection, and face protection.

Experimental Protocols

N-Methylindole-5-boronic acid is a key reagent in Suzuki-Miyaura cross-coupling reactions
for the synthesis of biaryl and heteroaryl compounds.[2] The following is a representative
experimental protocol.

General Protocol for Suzuki-Miyaura Cross-Coupling

This protocol describes the coupling of an aryl halide with N-Methylindole-5-boronic acid.

Materials:

Aryl halide (1.0 mmol)

N-Methylindole-5-boronic acid (1.2 mmol)

Palladium catalyst (e.g., Pd(PPhs)4, 0.05 mmol)

Base (e.g., K2COs, 2.0 mmol)
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Solvent (e.g., DMF, 10 mL)
Schlenk flask
Magnetic stirrer

Inert gas supply (Argon or Nitrogen)

Procedure:

To a dry Schlenk flask containing a magnetic stir bar, add the aryl halide, N-Methylindole-5-
boronic acid, and the base.

Seal the flask with a septum and purge with an inert gas for 10-15 minutes.

Under a positive pressure of the inert gas, add the palladium catalyst and the degassed
solvent.

Stir the reaction mixture at 80-100 °C.

Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-
mass spectrometry (LC-MS).

Upon completion, cool the reaction to room temperature.

Dilute the mixture with an organic solvent (e.qg., ethyl acetate) and wash with water and
brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by column chromatography on silica gel.
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A typical workflow for a Suzuki-Miyaura cross-coupling reaction.

Biological and Medicinal Chemistry Context

Indole derivatives are a prominent class of heterocyclic compounds with a wide range of
pharmacological activities.[3] The N-methylindole scaffold, in particular, has been investigated
for its potential as an antimicrobial and anticancer agent.[4][5] Boronic acids and their
derivatives are also recognized for their utility in drug discovery, with several boronic acid-
containing drugs approved for clinical use.

While specific biological targets for N-Methylindole-5-boronic acid have not been extensively
reported, its derivatives have shown activity against various pathogens.[4] For instance, some
N-methylindole derivatives exhibit antimicrobial properties by potentially disrupting the bacterial
cell wall.[4] In the context of cancer, indole derivatives have been shown to interfere with
multiple signaling pathways involved in cell proliferation and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Technical Guide for N-
Methylindole-5-boronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060488#commercial-availability-of-n-methylindole-5-
boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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